N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide

• IUPAC Name: N-[3-[(4-bromophenyl)carbamoyl]phenyl]-2-chlorobenzamide
• InChI: InChI=1S/C20H14BrClN2O2/c21-14-8-10-15(11-9-14)23-19(25)13-4-3-5-16(12-13)24-20(26)17-6-1-2-7-18(17)22/h1-12H,(H,23,25)(H,24,26)
• InChI Key: XTGFLPCAMWEASX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)Br)Cl
• Molecular Formula: C20H14BrClN2O2
• Molecular Weight: 429.7 g/mol

Description

N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse range of biological activities. In

Mechanism of Action

The mechanism of action of N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide are complex and not fully understood. However, it has been shown to have anti-cancer and anti-inflammatory properties, as well as the ability to induce cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide in lab experiments is its potential as a treatment for cancer and inflammation. It is also a relatively stable compound, which makes it easier to work with in the lab. However, one of the limitations of using N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide. One area of research could focus on its potential use as a treatment for specific types of cancer, such as breast cancer or lung cancer. Another area of research could focus on its potential use as an anti-inflammatory agent. Additionally, further research could be done to better understand its mechanism of action and its potential toxicity. Overall, N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide has the potential to be a valuable tool for scientific research, and further studies are needed to fully explore its potential.

Synthesis Methods

The synthesis of N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide involves a multi-step process. The first step involves the reaction of 4-bromoaniline with phosgene to form 4-bromoanilinocarbonyl chloride. This intermediate is then reacted with 3-aminobenzoic acid to form N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl) benzoic acid. The final step involves the reaction of N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl) benzoic acid with thionyl chloride to form N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide.

Scientific Research Applications

N-(3-{[(4-bromophenyl)amino]carbonyl}phenyl)-2-chlorobenzamide has been extensively studied for its potential use in scientific research. It has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and ovarian cancer. It has also been studied for its potential use as an anti-inflammatory agent and has been shown to have anti-inflammatory properties in vitro.